Cas no 323588-81-4 (2-Chloro-5-isothiocyanatopyridine)

• Product Name: 2-Chloro-5-isothiocyanatopyridine
• CAS No: 323588-81-4
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• CID: 2950329
• PubChem ID: 18770580
• Update Time: 2025-04-21

2-Chloro-5-isothiocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 2-氯-5-异硫氰酸基吡啶
• 2-chloro-5-isothiocyanatopyridine
• Pyridine, 2-chloro-5-isothiocyanato-
• AKOS026727593
• APGZUQNKMJHXSH-UHFFFAOYSA-N
• EN300-65705
• G32899
• DB-086751
• SCHEMBL2780940
• SY180990
• MFCD16622177
• 323588-81-4
• 824-011-2
• 2-Chloro-5-isothiocyanatopyridine

• Inchi： 1S/C6H3ClN2S/c7-6-2-1-5(3-8-6)9-4-10/h1-3H
• InChI Key： APGZUQNKMJHXSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)N=C=S

Computed Properties

• Exact Mass: 169.9705470g/mol
• Monoisotopic Mass: 169.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.7±20.0 ºC (760 Torr),
• Flash Point: 124.8±21.8 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines